Cas no 34396-48-0 (3-(4-bromoanilino)-2-sulfanylidene-1,3-thiazolidin-4-one)
34396-48-0 structure
Product Name:3-(4-bromoanilino)-2-sulfanylidene-1,3-thiazolidin-4-one
CAS No:34396-48-0
MF:C9H7BrN2OS2
MW:303.198678255081
CID:919086
PubChem ID:233546
Update Time:2025-04-19
3-(4-bromoanilino)-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-bromoanilino)-2-sulfanylidene-1,3-thiazolidin-4-one
- 3-(4-Brom-anilino)-2-thioxo-thiazolidin-4-on
- 3-(4-bromo-anilino)-2-thioxo-thiazolidin-4-one
- 3-[(4-bromophenyl)amino]-2-thioxo-1,3-thiazolidin-4-one
- AC1Q7FEF
- AG-K-96803
- AR-1F0594
- CTK4H2321
- NSC32132
- 34396-48-0
- NSC-32132
- DTXSID10283564
-
- Inchi: 1S/C9H7BrN2OS2/c10-6-1-3-7(4-2-6)11-12-8(13)5-15-9(12)14/h1-4,11H,5H2
- InChI Key: FJMZUITYDRUJQQ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)NN1C(=S)SCC1=O
Computed Properties
- Exact Mass: 301.91841
- Monoisotopic Mass: 301.918
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 89.7Ų
Experimental Properties
- Density: 1.84
- Boiling Point: 385°C at 760 mmHg
- Flash Point: 186.6°C
- Refractive Index: 1.782
- PSA: 32.34
- LogP: 2.64720
3-(4-bromoanilino)-2-sulfanylidene-1,3-thiazolidin-4-one Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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